3-Amino-5-(isopropylcarbamoyl)phenylboronic acid

Specification

• Molecular Formula: C10H15BN2O3
• Molecular Weight: 222.05 g/mol
• IUPAC Name: [3-amino-5-(propan-2-ylcarbamoyl)phenyl]boronic acid
• Standard InChI: InChI=1S/C10H15BN2O3/c1-6(2)13-10(14)7-3-8(11(15)16)5-9(12)4-7/h3-6,15-16H,12H2,1-2H3,(H,13,14)
• Standard InChI Key: ZNABYZYVJPKBMX-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC(=CC(=C1)N)C(=O)NC(C)C)(O)O

Introduction

3-Amino-5-(isopropylcarbamoyl)phenylboronic acid is an organic compound belonging to the class of boronic acids. It features a boron atom bonded to a carbon atom and hydroxyl groups, with additional functional groups including an amino group and a carbamoyl substituent on the phenyl ring. This compound is of particular interest in medicinal chemistry and materials science due to its unique properties and potential applications.

Synthesis

The synthesis of 3-Amino-5-(isopropylcarbamoyl)phenylboronic acid typically involves reactions between phenylboronic acid derivatives and amines or carbamoylating agents. These methods are often explored in the context of developing glucose-sensitive polymers and drug delivery systems.

Mechanism of Action

The primary mechanism of action for this compound involves forming reversible covalent bonds with diols. In aqueous environments, the boron atom forms a tetrahedral intermediate with diols, leading to stable complexes. This property is particularly valuable in drug delivery systems where controlled release is necessary, especially in response to glucose concentrations.

Medicinal Applications

• Drug Delivery Systems: The compound's ability to form reversible bonds with diols makes it suitable for developing glucose-sensitive drug delivery systems. This allows for controlled release of drugs based on glucose levels, which is particularly useful in managing diabetes.

• Biochemistry: Its unique properties position it as a valuable tool in biochemistry, especially in developing innovative therapeutic strategies.

Materials Science

• Glucose-Sensitive Polymers: The compound is used in synthesizing polymers that respond to glucose levels, which can be applied in various biomedical devices.

Research Findings

Property	Description
Chemical Stability	Stable under normal conditions, but sensitive to moisture and light.
Solubility	Generally soluble in organic solvents, but specific solubility data is limited.
Reactivity	Forms reversible covalent bonds with diols, useful in drug delivery systems.